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Compound of Interest

Compound Name: 2-Methylpyrrolidine

Cat. No.: B1204830

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylpyrrolidine
(CAS No. 765-38-8), a critical reagent in various research and development applications.
Adherence to these guidelines is essential to ensure a safe laboratory environment and
minimize risks associated with the use of this chemical.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-Methylpyrrolidine is
fundamental to its safe handling. This data is crucial for designing appropriate storage,
handling, and emergency response procedures.
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Property Value Citation(s)
Molecular Formula CsH1iN [1112]
Molecular Weight 85.15 g/mol [2][3]
Appearance Colorless to light yellow liquid [4]

Boiling Point 97-99 °C at 744 mmHg [2]

Density 0.834 g/mL at 25 °C [2]

Flash Point 3°C (37.4 °F) - closed cup [5]

Vapor Pressure 37.1 £ 0.2 mmHg at 25°C [1]

Water Solubility Soluble [1]
Refractive Index n20/D 1.437

Hazard Identification and GHS Classification

2-Methylpyrrolidine is classified as a hazardous substance. The following table summarizes

its GHS classification, which informs the necessary precautionary measures.

Hazard Class Category Hazard Statement Citation(s)
H225: Highly
Flammable Liquids Category 2 flammable liquid and [31[5]
vapor
- H302: Harmful if
Acute Toxicity, Oral Category 4 [315]

swallowed

Skin

Corrosion/Irritation

Category 1B

H314: Causes severe
skin burns and eye [31[5]

damage

H314: Causes severe

Serious Eye ]
o Category 1 skin burns and eye [5]
Damage/Eye Irritation
damage
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Signal Word: Danger|[3][5]
Hazard Pictograms:

e Flame (GHS02)[5]

e Corrosion (GHS05)[5]

e Exclamation Mark (GHSO07)[5]

Experimental Protocols: Safe Handling and Storage

Strict adherence to established protocols is paramount when working with 2-
Methylpyrrolidine. The following sections detail the necessary procedures for safe handling,
storage, and disposal.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][6]

o Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[1][6]

o Use process enclosures or local exhaust ventilation to control airborne levels of the
substance.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Type Specification Citation(s)

) Chemical splash goggles or a
Eye/Face Protection ) [1]
face shield.

Appropriate protective gloves
e.g., butyl rubber, neoprene

Skin Protection (0 y d _ ) [1][7]
and clothing to prevent skin

exposure.

If ventilation is inadequate or
for high-concentration work,
Respiratory Protection use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[1][8]

Handling Procedures

e Wash hands and any exposed skin thoroughly after handling.[1][8]

¢ Avoid contact with eyes, skin, and clothing.[1]

e Do not breathe vapor or mist.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

» Ground and bond containers when transferring material to prevent static discharge.[1]

¢ Use only non-sparking tools.[1]

Storage Procedures

e Store in a cool, dry, well-ventilated area designated as a flammables area.[1]
o Keep containers tightly closed.[8]
» Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

e Protect from light and moisture.[9]
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Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol Citation(s)

Remove the victim to fresh air.

If not breathing, give artificial
Inhalation respiration. If breathing is [1]

difficult, provide oxygen. Seek

immediate medical attention.

Immediately flush skin with
plenty of water for at least 15
_ minutes while removing
Skin Contact ) ) [1]
contaminated clothing and
shoes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of water.

Ingestion Never give anything by mouth [1]
to an unconscious person.
Seek immediate medical

attention.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]
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o Specific Hazards: The vapor is heavier than air and can travel to a source of ignition and
flash back.[1] During a fire, irritating and highly toxic gases such as carbon monoxide and
nitrogen oxides may be generated.[1]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment.[1] Remove all sources of ignition and ensure adequate ventilation.[1]

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[10]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[1] Use non-sparking tools for
cleanup.[1]

Toxicological Information

While specific LD50 and LC50 data for 2-Methylpyrrolidine were not readily available in the
consulted resources, the primary toxicological concerns are its corrosive and irritant effects.

o Acute Effects: Causes severe burns to the skin, eyes, and respiratory tract upon contact.[1]
Harmful if swallowed, causing burns to the gastrointestinal tract.[1]

o Chronic Effects: Chronic inhalation and ingestion may lead to effects similar to those of acute
exposure.[1]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, or NTP.[1]

Disposal Considerations

Disposal of 2-Methylpyrrolidine and its contaminated materials must be conducted in
accordance with all applicable federal, state, and local regulations.[1] Contact a licensed
professional waste disposal service for guidance.
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Visualized Workflows

The following diagrams illustrate key safety and emergency workflows.

-

~

Safe Handling Workflow

Risk Assessment

Engineering Controls
(Fume Hood, Eyewash)

Chemical Handling

Personal Protective
Equipment (PPE)

Storage

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methylpyrrolidine.
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4 First Aid Measures

Exposure Event

Ingestion
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Artificial Respiration
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-

Seek Immediate
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Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Methylpyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204830#2-methylpyrrolidine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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